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Compound of Interest

Compound Name: Lacto-N-difucohexaose II

Cat. No.: B164729 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Lacto-N-
difucohexaose II (LNDFH II)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lacto-N-difucohexaose II (LNDFH II) is a neutral hexasaccharide found in human milk,

belonging to the diverse family of human milk oligosaccharides (HMOs). As a member of this

group of complex carbohydrates, LNDFH II is recognized for its significant biological activities,

which are of growing interest in the fields of nutrition, immunology, and drug development. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of LNDFH II, detailed experimental protocols for its analysis, and a visualization of its

role in biological processes.

Chemical Properties
LNDFH II is a complex oligosaccharide with the systematic name Galβ1-3(Fucα1-4)GlcNAcβ1-

3Galβ1-4(Fucα1-3)Glc. It is also known by several synonyms, including Lewis a (Lea) hexaose.

[1][2] Its structure is characterized by a lacto-N-tetraose core that is fucosylated at two

positions.
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Property Value

Systematic Name
Galβ1-3(Fucα1-4)GlcNAcβ1-3Galβ1-4(Fucα1-

3)Glc

Synonyms LNDFH II, Lewis a (Lea) hexaose

Chemical Formula C38H65NO29[3][4][5]

Molecular Weight 999.91 g/mol [3][4][5]

Monoisotopic Mass 999.3642 Da[2][6]

CAS Number 62258-12-2[5]

Chemical Reactivity and Stability
LNDFH II is stable under standard laboratory conditions. For long-term storage, it is

recommended to keep the compound at temperatures below -15°C in a dry, well-sealed

container.[5] As a complex carbohydrate, its stability can be affected by strong acids or bases,

which can lead to hydrolysis of the glycosidic bonds. Enzymatic degradation is also possible

with specific glycosidases.

Physical Properties
The physical properties of LNDFH II are characteristic of a high molecular weight

oligosaccharide. While some properties have been predicted through computational models,

experimental data for others, such as melting point, remain to be fully elucidated.

Property Value Method

Appearance White to off-white solid Visual Inspection

Boiling Point 1277.9 ± 65.0 °C at 760 mmHg Predicted

Density 1.7 ± 0.1 g/cm³ Predicted

Solubility Soluble in water
General observation for

oligosaccharides[7]
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Biological Activity and Signaling
LNDFH II exhibits several noteworthy biological activities, primarily related to its role as a

prebiotic and its interaction with pathogens and the host immune system.

Inhibition of Pathogen Adhesion
One of the most significant functions of LNDFH II is its ability to act as a soluble decoy,

inhibiting the adhesion of pathogens to intestinal epithelial cells.[1] Many pathogens initiate

infection by binding to specific glycans on the host cell surface. By mimicking these binding

sites, LNDFH II can competitively inhibit this interaction, thereby preventing colonization and

subsequent infection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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